Cas no 16915-71-2 (19-Norpregn-5-en-20-yn-17-ol,(17a)-)

19-Norpregn-5-en-20-yn-17-ol,(17a)- structure
16915-71-2 structure
Product Name:19-Norpregn-5-en-20-yn-17-ol,(17a)-
CAS No:16915-71-2
MF:C20H28O
MW:284.435726165771
CID:162261
PubChem ID:11954351
Update Time:2025-04-19

19-Norpregn-5-en-20-yn-17-ol,(17a)- Chemical and Physical Properties

Names and Identifiers

    • 19-Norpregn-5-en-20-yn-17-ol,(17a)-
    • (8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-2,3,4,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol
    • 19-Nor-17alpha-pregn-5-en-20-yn-17-ol
    • CINGESTOL
    • Cingestolo
    • Cingestolum
    • EINECS 240-964-1
    • Lutisan
    • (17R)-19-Norpregn-5-en-20-yn-17-ol
    • CHEMBL2104104
    • DTXSID70168666
    • Cingestolo [DCIT]
    • (1R,3aS,3bR,9aR,9bS,11aS)-1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-ol
    • CINGESTOL [INN]
    • (17-alpha)-19-Norpregn-5-en-20-yn-17-ol
    • (17a)-19-Norpregn-5-en-20-yn-17-ol
    • NS00025552
    • 17alpha-Ethinyl-5-estren-17-ol
    • 16915-71-2
    • 19-Norpregn-5-en-20-yn-17-ol, (17alpha)-
    • 19-Norpregn-5-en-20-yn-17-ol, (17.alpha.)-
    • Cingestol [USAN:INN]
    • SCHEMBL282508
    • CINGESTOL [USAN]
    • Cingestolum [INN-Latin]
    • AKOS022181311
    • Q24897556
    • 19-Nor-17-alpha-pregn-5-en-20-yn-17-ol
    • D03509
    • VLJ9702J11
    • Cingestol (USAN/INN)
    • 19-Nor-17alpha-pregn-5-en-20-yn-17beta-ol
    • UNII-VLJ9702J11
    • Inchi: 1S/C20H28O/c1-3-20(21)13-11-18-17-9-8-14-6-4-5-7-15(14)16(17)10-12-19(18,20)2/h1,8,15-18,21H,4-7,9-13H2,2H3/t15-,16+,17+,18-,19-,20-/m0/s1
    • InChI Key: HSYWFJBHXIUUCZ-XGXHKTLJSA-N
    • SMILES: O[C@@]1(C#C)CC[C@H]2[C@@H]3CC=C4CCCC[C@@H]4[C@H]3CC[C@@]21C

Computed Properties

  • Exact Mass: 284.21400
  • Monoisotopic Mass: 284.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.08
  • Boiling Point: 399.6°Cat760mmHg
  • Flash Point: 176.9°C
  • Refractive Index: 1.568
  • PSA: 20.23000
  • LogP: 4.31350
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